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Compound of Interest

Compound Name: Diethylamine phosphate

Cat. No.: B118757 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Diethylamine phosphate, including detailed operational and disposal

plans to build a foundation of trust and safety in your critical work.

Health Hazard Summary
Diethylamine phosphate is classified as a substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2] In case of

exposure, it is crucial to seek fresh air if inhaled, wash skin thoroughly with water if contact

occurs, and rinse eyes cautiously with water for several minutes if they are affected.[1][2] In all

cases of significant exposure or if symptoms persist, immediate medical attention is advised.[1]

[2]

Physical and Chemical Properties
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Property Value

Chemical Formula C4H11N.H3PO4

Molecular Mass 171.13 g/mol [2]

Appearance White solid, crystalline powder[1][2]

Hazard Pictogram GHS07 (Exclamation mark)[2]

Signal Word Warning[1][2]

Hazard Statements H315, H319, H335[1][2]

Stability Stable under normal conditions[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and ensure

safety when handling Diethylamine phosphate. Engineering controls, such as ensuring good

ventilation of the workstation, should be the primary defense.[1]
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PPE Category Specification Rationale

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.[3][4]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[1][2]

Hand Protection
Appropriate chemical-resistant

protective gloves.[3][5]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

A laboratory coat, buttoned

and properly fitted. Wear

appropriate protective clothing

to minimize skin contact.[5][6]

Provides a barrier against

spills and splashes.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation occurs.[4][5]

Protects against inhalation of

dust or vapors that can cause

respiratory tract irritation.[1][2]

[5]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.[5]

Protects feet from spills and

falling objects.[5]

Operational Plan: Handling Diethylamine Phosphate
Adherence to a strict, step-by-step procedure is vital for the safe handling of Diethylamine
phosphate in a laboratory setting.

Pre-Handling Protocol
Ventilation: Ensure you are working in a well-ventilated area or use a fume hood to prevent

the formation of vapor.[1]

PPE Inspection: Before use, inspect all PPE for any signs of damage or contamination.[5]

Container Inspection: Check the Diethylamine phosphate container for any damage or

leaks before opening.[5]
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Emergency Equipment: Confirm that an eye wash station and safety shower are nearby and

accessible.[6]

Handling Procedure
Avoid Contact: Take care to avoid contact with skin and eyes.[1]

Avoid Inhalation: Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

Dispensing: Open and handle the container with care.

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[1]

Post-Handling Protocol
Secure Container: Tightly close the Diethylamine phosphate container after use.[1]

Decontamination: Clean the work area thoroughly after the handling process is complete.[5]

PPE Removal: Remove all PPE carefully to avoid self-contamination. Dispose of single-use

items as hazardous waste.[5]

Storage: Store the container in a cool, well-ventilated, and locked-up place, away from heat

sources.[1]

Disposal Plan
Proper disposal of Diethylamine phosphate and any contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.

Waste Collection: Collect all Diethylamine phosphate waste, including unused product and

contaminated items (e.g., gloves, absorbent pads), in a designated and clearly labeled

hazardous waste container.[5]

Regulatory Compliance: Disposal must be carried out in accordance with official, regional,

and licensed collector's sorting instructions.[1] Do not dispose of waste in the sewer system.

[1]
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Container Disposal: Do not re-use empty containers. They should be disposed of in

compliance with applicable regulations for solid waste.[1]

Emergency Procedures
Chemical Spill Response Workflow
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Chemical Spill Response

Spill Detected

Evacuate Area & Alert Others

Assess the Spill
(Size & Hazard)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or shovel into container)

Decontaminate Area & Equipment

Dispose of Waste
(Follow official regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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In the event of a spill, evacuate unnecessary personnel and ventilate the area.[1] For

containment and cleanup, use a clean shovel to place the material in a dry container without

compressing it.[1] Soak up spills with inert solids, such as clay or diatomaceous earth, as soon

as possible.[1][2] On land, sweep or shovel the material into suitable containers for disposal at

an authorized site.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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